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Compound of Interest

N-Cyclohexyl-N'-phenyl-p-
Compound Name:
phenylenediamine

Cat. No.: B089868

CAS Number: 101-87-1

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

N-Cyclohexyl-N'-phenyl-p-phenylenediamine (CPPD), a substituted p-phenylenediamine
derivative, is a chemical of significant industrial importance, primarily utilized as an antioxidant
in the rubber industry to prevent degradation of vulcanized rubber products. While effective in
its industrial application, CPPD is also recognized as a potent contact allergen, necessitating a
thorough understanding of its chemical properties, synthesis, biological interactions, and
environmental fate. This technical guide provides a comprehensive overview of the current
knowledge on N-Cyclohexyl-N'-phenyl-p-phenylenediamine, including its physicochemical
properties, a detailed synthesis protocol, its role as a contact allergen with an illustrative
signaling pathway, and a summary of available toxicological and environmental data. This
document is intended to serve as a valuable resource for researchers, scientists, and
professionals in drug development and chemical safety assessment.

Chemical and Physical Properties

N-Cyclohexyl-N'-phenyl-p-phenylenediamine is a solid that can range in color from white to
dark brown or very dark brown, depending on its purity and exposure to air and light. It is
soluble in organic solvents like chloroform and methanol but not in water.
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Property Value Reference(s)
Molecular Formula CisH22N2

Molecular Weight 266.38 g/mol

Melting Point 118-119 °C

Boiling Point ~185 °C

Flash Point 2759 °C

Density 1.121 g/cm3

Vapor Pressure

6 x 10-8 mmHg at 25 °C

pKa

6.40 £ 0.20 (Predicted)

LogP

4.03

Synthesis of N-Cyclohexyl-N'-phenyl-p-
phenylenediamine

The primary synthesis route for N-Cyclohexyl-N'-phenyl-p-phenylenediamine is through the

reductive amination of 4-aminodiphenylamine with cyclohexanone.

Experimental Protocol: Reductive Amination

This protocol describes a general procedure for the synthesis of N-Cyclohexyl-N'-phenyl-p-

phenylenediamine via reductive amination.

Materials:

4-Aminodiphenylamine

Cyclohexanone

Formic acid (reducing agent)

Methanol (solvent)
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o Reactor with heating, stirring, and reflux capabilities

o Crystallization and filtration apparatus

Procedure:

e Reaction Setup: In a suitable reactor, combine 4-aminodiphenylamine and cyclohexanone.

¢ Reaction Conditions: Heat the mixture to 155 °C and maintain it under reflux with continuous
stirring for 12 hours.

e Reduction: Cool the reaction mixture to 90 °C. Slowly add formic acid to initiate the reduction
reaction. The addition should be controlled to manage the evolution of carbon dioxide gas.
Continue stirring until the gas evolution subsides.

« |solation and Purification: Cool the reaction mixture to allow for the crystallization of the
product. Collect the solid product by filtration.

e Washing and Drying: Wash the collected solid with a suitable solvent to remove impurities,
followed by drying to obtain the final product.

e Grinding: The dried product can be ground to a fine powder.
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Reactants

Reaction Process ‘Work-up & Purification
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 To cite this document: BenchChem. [N-Cyclohexyl-N'-phenyl-p-phenylenediamine: A
Technical Whitepaper]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089868#n-cyclohexyl-n-phenyl-p-phenylenediamine-
cas-number-101-87-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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